Dexchlorpheniramine maleate

• CAS No.: 2438-32-6
• Product Name: Dexchlorpheniramine maleate
• Molecular Formula: C20H23ClN2O4
• Molecular Weight: 390.9 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;(3S)-3-(4-chlorophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine
• Standard InChI: InChI=1S/C16H19ClN2.C4H4O4/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13;5-3(6)1-2-4(7)8/h3-9,11,15H,10,12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t15-;/m0./s1
• Standard InChIKey: DBAKFASWICGISY-DASCVMRKSA-N
• Isomeric SMILES: CN(C)CC[C@@H](C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=C\C(=O)O)\C(=O)O
• SMILES: CN(C)CCC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CN(C)CCC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O
• Appearance: White Solid
• Melting Point: 97-113°C
• Description: Dexchlorpheniramine Maleate is the maleate salt form of dexchlorpheniramine, an alkylamine, and first-generation histamine antagonist with anti-allergic activity. Dexchlorpheniramine maleate competitively blocks H1 receptors, thereby preventing the actions of histamine on bronchial smooth muscle, capillaries and gastrointestinal (GI) smooth muscle. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, and GI smooth muscle spasms.; Dexchlorpheniramine maleate is an organic molecular entity.; Dexchlorpheniramine is the S-enantiomer of chlorpheniramine which is a 1st generation anti-histamine. Dexchlorpheniramine has more pharmacological activity than the R and so is more potent than the racemic mixture.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Shelf Life: 2 years
• Solubility: Soluble to 10 mM in H2O
• Storage: Store in a cool and dry place and at 0 - 4℃ for short term (days to weeks) or -112℃ for long term (months to years).
• Synonyms: dexchlorpheniramine; dexchlorpheniramine maleate; dexchlorpheniramine maleate (1:1), (+-)-isomer; dexchlorpheniramine maleate (1:1), (R)-isomer; dexchlorpheniramine maleate (1:1), (S)-isomer; dexchlorpheniramine monohydrochloride; dexchlorpheniramine sodium maleate (1:1); dexchlorpheniramine, (+-)-isomer; dexchlorpheniramine, (R)-isomer; dexchlorpheniramine, monohydrochloride, (S)-isomer; Dexclor; dexclorfeniramine; dextrochlorpheniramine maleate; Polaramin; Polaramine; Polargen TD; Polaronil
• PubChem Compound: 5281070
• Last Modified: Nov 11 2021